Cas no 317853-88-6 (3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide)

• Product Name: 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide
• CAS No: 317853-88-6
• MF: C₂₃H₁₇BrN₂OS
• MW: 449.362883329391
• CID: 5849842
• PubChem ID: 5074199
• Update Time: 2025-07-17

3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-2-thiazolyl]-
• 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide
• 3-bromo-N-(5-phenyl-4-(p-tolyl)thiazol-2-yl)benzamide
• AKOS001603124
• Oprea1_142853
• SR-01000391728
• 317853-88-6
• SR-01000391728-1
• F0009-0022

• Inchi： 1S/C23H17BrN2OS/c1-15-10-12-16(13-11-15)20-21(17-6-3-2-4-7-17)28-23(25-20)26-22(27)18-8-5-9-19(24)14-18/h2-14H,1H3,(H,25,26,27)
• InChI Key： SKOBEZQTDQHMKP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2)=C(C2=CC=CC=C2)S1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 448.02450g/mol
• Monoisotopic Mass: 448.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• pka: 6.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide

Introduction to 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide (CAS No. 317853-88-6)

3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 317853-88-6, represents a sophisticated molecular structure that integrates several key pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is characterized by its intricate blend of aromatic and heterocyclic moieties. The presence of a bromine substituent at the 3-position of the benzamide core enhances its reactivity, facilitating various chemical modifications that can be tailored for specific biological targets. Additionally, the incorporation of a 1,3-thiazole ring, which is flanked by phenyl groups at the 5-position and connected to a benzamide moiety via an N-linked amide bond, introduces additional layers of biological activity.

The 4-(4-methylphenyl)-5-phenyl-1,3-thiazole segment is particularly noteworthy, as it combines the lipophilic properties of aromatic rings with the potential bioactivity of the thiazole scaffold. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif suggests that this compound may interact with biological targets in ways that could modulate disease pathways.

In recent years, there has been growing interest in developing small molecules that can selectively inhibit or activate specific biological pathways. The bromo-substituted benzamide core in this compound provides a versatile platform for designing molecules with enhanced binding affinity and selectivity. Such features are crucial for developing drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide is its potential application in oncology research. The combination of a brominated aromatic ring and a thiazole scaffold has been observed to exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. Preliminary studies have suggested that this compound may disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in tumors.

The phenyl groups attached to the thiazole ring contribute to the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of multiple aromatic rings enhances its ability to interact with hydrophobic regions of biological targets, potentially leading to stronger binding interactions.

Another area where this compound shows promise is in neurodegenerative disease research. The structural features of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide suggest that it may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The benzamide moiety is particularly relevant here, as amides have been extensively studied for their ability to interact with amyloid-beta plaques and other pathological markers associated with neurodegeneration.

The synthesis of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the aromatic rings and heterocyclic moieties.

In terms of pharmacokinetic properties, preliminary computational modeling has indicated that this compound may exhibit favorable oral bioavailability and metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect while minimizing degradation by metabolic enzymes.

The potential therapeutic applications of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide extend beyond oncology and neurodegenerative diseases. Research is ongoing into its potential role in infectious diseases and inflammatory conditions. The broad spectrum of biological activity exhibited by thiazole derivatives makes this compound a valuable tool for exploring novel therapeutic strategies.

Future studies are planned to further elucidate the mechanism of action of this compound through both in vitro and in vivo assays. These studies will help identify specific biological targets and assess their relevance to potential therapeutic applications. Additionally, structure-based drug design approaches will be employed to optimize the molecular structure for improved potency and selectivity.

The development of 3-bromo-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide represents a significant advancement in pharmaceutical chemistry, leveraging cutting-edge synthetic techniques and computational methods to explore novel molecular architectures with therapeutic potential. As research progresses, this compound is expected to contribute valuable insights into disease mechanisms and provide new opportunities for drug development across multiple therapeutic areas.